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Compound of Interest

Compound Name: ALT-007

Cat. No.: B15576814 Get Quote

Essential Safety and Handling Guide for ALT-007
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of ALT-007, a potent, orally active serine palmitoyltransferase (SPT) inhibitor. Given that ALT-
007 is a research compound with an incompletely characterized toxicological profile, it is

imperative to handle it with the utmost care, assuming it to be hazardous. The following

procedures are based on best practices for handling novel chemical entities in a laboratory

setting.

Chemical and Physical Properties
A summary of the known quantitative data for ALT-007 is presented below. This information is

critical for safe handling, storage, and experimental planning.
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Property Value Source

Chemical Formula C₂₅H₂₆F₃N₅O₅ [1][2]

Molecular Weight 533.51 g/mol [1][2]

CAS Number 2035010-37-6 [1][2]

Appearance Solid [1]

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[2]

Storage and Stability
Proper storage is essential to maintain the integrity of ALT-007 and to ensure laboratory safety.

Condition Storage Duration

Solid Powder (-20°C) 12 Months

Solid Powder (4°C) 6 Months

In Solvent (-80°C) 6 Months

In Solvent (-20°C) 1 Month

Data sourced from multiple chemical suppliers.

Personal Protective Equipment (PPE)
Due to the unknown long-term health effects of ALT-007, a comprehensive approach to

personal protection is mandatory. The following PPE should be worn at all times when handling

the compound, both in solid and solution form.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always use two

pairs when handling the neat

compound or concentrated

solutions.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat
A buttoned, full-length lab coat

is required.

Respiratory Protection Fume hood

All handling of solid ALT-007

and preparation of solutions

must be conducted in a

certified chemical fume hood to

prevent inhalation.

Experimental Protocols: Safe Handling and Disposal
Workflow
Adherence to a strict, procedural workflow is the most effective way to minimize exposure and

prevent contamination. The following step-by-step guidance outlines the safe handling of ALT-
007 from receipt to disposal.

Preparation and Weighing
Work Area: All manipulations of solid ALT-007 must be performed within a certified chemical

fume hood.

Weighing: Use a disposable weigh boat. After weighing, carefully transfer the compound to

the desired vessel.

Decontamination: Wipe down the balance and surrounding surfaces with a suitable solvent

(e.g., 70% ethanol) to remove any residual particles.
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Solubilization
Solvent: ALT-007 is soluble in DMSO.[2]

Procedure: Add the desired volume of DMSO to the vessel containing the weighed ALT-007.

Cap the vessel and vortex or sonicate until the solid is completely dissolved.

Use in Experiments
Labeling: All containers with ALT-007, whether in solid or solution form, must be clearly

labeled with the compound name, concentration, solvent, and date of preparation.

Transport: When moving solutions of ALT-007, use secondary containment to prevent spills.

Disposal Plan
Solid Waste: All disposable materials that have come into contact with ALT-007 (e.g., weigh

boats, pipette tips, gloves) should be considered chemical waste.

Collect these materials in a dedicated, clearly labeled, and sealed waste bag or container

within the fume hood.

Liquid Waste:

Unused or waste solutions of ALT-007 in DMSO should be collected in a designated,

labeled hazardous waste container.

Do not dispose of ALT-007 solutions down the drain.

Final Disposal: All waste must be disposed of through your institution's hazardous waste

management program. Follow all local, state, and federal regulations for chemical waste

disposal.

Logical Workflow for Handling ALT-007
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Caption: Workflow for the safe handling and disposal of ALT-007.
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Disclaimer: This guide is intended for informational purposes for trained research professionals.

Always consult your institution's specific safety protocols and chemical hygiene plan before

working with any new compound. In the absence of a formal Safety Data Sheet (SDS), it is

prudent to treat ALT-007 with the highest degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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